2-bromo-5-methoxy-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-bromo-5-methoxy-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C21H25BrN4O2 and its molecular weight is 445.361. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound , 2-bromo-5-methoxy-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide, is related to various synthesized compounds with potential pharmacological activities. Although direct studies on this specific compound are not readily found, related research provides insights into similar compounds' synthesis, characterization, and potential applications. For instance, novel benzamide derivatives have been synthesized to explore their bioactivities, such as anti-inflammatory, analgesic, and antimicrobial effects, as well as their potential as enzyme inhibitors or receptor agonists (Abu‐Hashem, Al-Hussain, & Zaki, 2020; Sonda et al., 2003). These studies illustrate the diverse chemical modifications and evaluations conducted to understand the therapeutic potential and chemical behavior of benzamide derivatives.
Pharmacological Exploration
Research on benzamide derivatives extends into the pharmacological domain, exploring their roles as receptor agonists, highlighting their potential in treating various disorders by modulating receptor activity. For example, derivatives evaluated for serotonin receptor agonism demonstrate the intricate balance between chemical structure and biological activity, offering insights into gastrointestinal motility enhancement (Sonda et al., 2003; Sonda, Katayama, Kawahara, Sato, & Asano, 2004). This research underscores the significance of benzamide derivatives in developing new therapeutic agents.
Antimicrobial and Antioxidant Properties
Additionally, benzamide derivatives' antimicrobial and antioxidant activities have been investigated, showing that these compounds can exhibit significant bioactivities against various microbial strains and oxidative stress. This suggests their potential utility in developing new antimicrobials or antioxidants (Yang, Peng, Yang, Li, Xiong, Zhao, & Ding, 2015). Such studies are crucial for identifying new compounds that can combat resistant microbial strains or manage oxidative stress-related conditions.
Mechanism of Action
Target of Action
The compound “2-bromo-5-methoxy-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)benzamide” contains an indole moiety . Indole derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels .
Biochemical Pathways
Again, the specific pathways affected would depend on the target. Indole derivatives are known to be involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Properties
IUPAC Name |
2-bromo-5-methoxy-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25BrN4O2/c1-28-16-6-7-18(22)17(13-16)21(27)23-15-8-10-26(11-9-15)20-12-14-4-2-3-5-19(14)24-25-20/h6-7,12-13,15H,2-5,8-11H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGGMWHQADQTCTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NC2CCN(CC2)C3=NN=C4CCCCC4=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.